Cas no 57420-07-2 (3-methyl-4-phenylpiperidine)

• Product Name: 3-methyl-4-phenylpiperidine
• CAS No: 57420-07-2
• MDL: MFCD20441646
• CID: 4655338
• Update Time: 2025-05-20

3-methyl-4-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-phenylpiperidine

• MDL： MFCD20441646

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-methyl-4-phenylpiperidine

Exploring the Chemistry and Applications of 3-Methyl-4-phenylpiperidine (CAS No. 57420-07-2)

3-Methyl-4-phenylpiperidine (CAS No. 57420-07-2) is a piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique methyl-phenyl substitution pattern, serves as a versatile building block in drug discovery and material science. With the rise of AI-driven drug design and computational chemistry, researchers are increasingly exploring its potential in modulating biological targets, making it a trending topic in scientific discussions.

The structural motif of 3-methyl-4-phenylpiperidine is particularly intriguing due to its conformational flexibility and steric effects. These properties enable it to interact with various enzymes and receptors, which is why it is frequently studied in the context of central nervous system (CNS) drug development. Recent publications highlight its role in designing novel therapeutic agents, aligning with the growing demand for neuropharmacology solutions in treating conditions like chronic pain and neurodegenerative diseases.

From a synthetic perspective, CAS No. 57420-07-2 is often synthesized via multicomponent reactions or catalytic hydrogenation. Its piperidine core is a common scaffold in medicinal chemistry, and modifications to its phenyl or methyl groups can significantly alter its bioactivity. This adaptability makes it a valuable subject for structure-activity relationship (SAR) studies, a hot topic in preclinical research.

Beyond pharmaceuticals, 3-methyl-4-phenylpiperidine has applications in material science, particularly in the development of organic semiconductors and ligands for catalysis. Its aromatic and aliphatic features contribute to electron delocalization, a property critical for advanced materials. As industries seek sustainable chemistry alternatives, this compound’s potential in green synthesis is also being explored.

In summary, 3-methyl-4-phenylpiperidine (CAS No. 57420-07-2) exemplifies the intersection of organic synthesis and applied research. Its relevance to drug discovery, material innovation, and computational modeling ensures its continued prominence in scientific literature. For researchers and industry professionals, understanding its properties and applications is key to unlocking future breakthroughs.